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Compound of Interest

Compound Name: Dihydrobisdechlorogeodin

Cat. No.: B1250284 Get Quote

An In-depth Technical Guide on the Chemical Structure of Dihydrobisdechlorogeodin

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the chemical structure of

Dihydrobisdechlorogeodin, a fungal metabolite with recognized herbicidal properties.

Introduction
Dihydrobisdechlorogeodin is a natural product isolated from fungi belonging to the genus

Acremonium. Its name indicates a structural relationship to the more widely known fungal

metabolite, geodin. Specifically, "bisdechloro" suggests the absence of two chlorine atoms

present in geodin, and "dihydro" implies the addition of two hydrogen atoms, typically through

the reduction of a double bond or a carbonyl group.

Chemical Structure
The definitive chemical structure of Dihydrobisdechlorogeodin was elucidated through

spectroscopic analysis, primarily Nuclear Magnetic Resonance (NMR) and Mass Spectrometry

(MS). It is a derivative of bisdechlorogeodin, which lacks the two chlorine atoms found at

positions 5 and 7 on the benzofuran ring of geodin.

The structure of Dihydrobisdechlorogeodin is characterized by a spiro[benzofuran-2(3H),1'-

cyclohexene] core. The "dihydro" modification in Dihydrobisdechlorogeodin refers to the
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reduction of the ketone at the 3-position of the benzofuran ring to a hydroxyl group and the

saturation of the adjacent double bond.

Chemical Formula: C₁₇H₁₆O₇

CAS Number: 183237-38-9[1]

IUPAC Name: Methyl (2R,3S)-4-hydroxy-3-hydroxy-5'-methoxy-6-methyl-3'-oxospiro[1-

benzofuran-2,6'-cyclohexa-1,4-diene]-1'-carboxylate

Structural Relationship Workflow
The logical relationship starting from the parent compound geodin to

Dihydrobisdechlorogeodin can be visualized as a two-step transformation. This workflow

illustrates the conceptual synthesis from a known compound, highlighting the key structural

changes.

Geodin BisdechlorogeodinBis-dechlorination DihydrobisdechlorogeodinDihydrogenation

Click to download full resolution via product page

Figure 1: Structural relationship of Dihydrobisdechlorogeodin.

Physicochemical Properties
A summary of the key physicochemical properties of Dihydrobisdechlorogeodin and its

parent compounds is presented below for comparative analysis.
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Property Geodin Bisdechlorogeodin
Dihydrobisdechlor
ogeodin

Molecular Formula C₁₇H₁₂Cl₂O₇ C₁₇H₁₄O₇ C₁₇H₁₆O₇

Molecular Weight 399.18 g/mol 330.29 g/mol 332.30 g/mol

CAS Number 427-63-4 59187-35-8 183237-38-9

Key Structural

Features
Dichloro-spiro-dione Spiro-dione

Spiro-mono-one,

alcohol

Experimental Protocols
The isolation and structure elucidation of Dihydrobisdechlorogeodin involved standard

natural product chemistry techniques. The following is a generalized experimental protocol

based on typical procedures for isolating fungal metabolites.

Isolation and Purification Workflow
The general workflow for obtaining pure Dihydrobisdechlorogeodin from a fungal culture is

outlined below. This process involves fermentation, extraction, and chromatographic

separation.
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Figure 2: Isolation workflow for Dihydrobisdechlorogeodin.

1. Fermentation:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1250284?utm_src=pdf-body-img
https://www.benchchem.com/product/b1250284?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A pure culture of Acremonium sp. is inoculated into a suitable liquid fermentation medium.

The culture is incubated under controlled conditions (temperature, agitation, aeration) to

promote the production of secondary metabolites.

2. Extraction:

The fermentation broth is separated from the mycelium by filtration.

The culture filtrate is extracted with an organic solvent, typically ethyl acetate.

The organic phases are combined, dried over anhydrous sodium sulfate, and concentrated

under reduced pressure to yield a crude extract.

3. Purification:

The crude extract is subjected to column chromatography on silica gel, eluting with a

gradient of solvents (e.g., hexane-ethyl acetate or chloroform-methanol) to separate fractions

based on polarity.

Fractions containing the target compound are identified by thin-layer chromatography (TLC).

Further purification is achieved by preparative high-performance liquid chromatography

(HPLC) on a C18 column to yield pure Dihydrobisdechlorogeodin.

4. Structure Elucidation:

Mass Spectrometry (MS): High-resolution mass spectrometry is used to determine the exact

mass and molecular formula of the purified compound.

Nuclear Magnetic Resonance (NMR): 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR

experiments are performed to elucidate the chemical structure, including the connectivity of

atoms and the stereochemistry.

Biological Activity
Dihydrobisdechlorogeodin has been identified as a metabolite with herbicidal activity. Its

potential as a natural herbicide warrants further investigation into its mode of action and

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1250284?utm_src=pdf-body
https://www.benchchem.com/product/b1250284?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


spectrum of activity against various plant species.

Conclusion
Dihydrobisdechlorogeodin is a structurally interesting natural product derived from the

fungus Acremonium. Its chemical structure has been established through detailed

spectroscopic analysis. The information provided in this guide serves as a comprehensive

technical resource for researchers and professionals in the fields of natural product chemistry,

drug discovery, and agricultural science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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